1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(4-fluoro-3-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole
• InChI: InChI=1S/C11H13FN2O3S/c1-8-13-5-6-14(8)18(15,16)9-3-4-10(12)11(7-9)17-2/h3-4,7H,5-6H2,1-2H3
• InChI Key: PXRIHKPPHRKXDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NCCN1S(=O)(=O)C2=CC(=C(C=C2)F)OC
• Molecular Formula: C11H13FN2O3S
• Molecular Weight: 272.30 g/mol

Description

1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole, also known as FMI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has also been studied for its potential use as a fluorescent probe for imaging and sensing applications. In materials science, 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has been used as a building block for the synthesis of metal-organic frameworks. In catalysis, 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has been used as a ligand for the synthesis of chiral catalysts.

Mechanism of Action

The mechanism of action of 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole is not fully understood, but studies have suggested that its anticancer activity may be due to its ability to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer cells and is involved in the regulation of pH balance, which is essential for cancer cell survival. 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole may also inhibit the activity of other enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has low toxicity and does not cause significant biochemical or physiological effects in vitro. However, further studies are needed to determine its potential effects in vivo.

Advantages and Limitations for Lab Experiments

1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has several advantages for use in lab experiments, including its high purity, low toxicity, and ease of synthesis. However, its limited solubility in aqueous solutions may pose a challenge for some experiments.

Future Directions

There are several future directions for research on 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole. One potential direction is the development of 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole-based fluorescent probes for imaging and sensing applications. Another direction is the synthesis and testing of 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole derivatives with improved anticancer activity. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole and its potential effects in vivo.

Synthesis Methods

1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole can be synthesized using a one-pot reaction method involving the reaction of 4-fluoro-3-methoxybenzene sulfonamide and 2-methylimidazole in the presence of a base. The reaction yields 1-[(4-fluoro-3-methoxyphenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole as a white solid with a high purity.